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Compound of Interest

Compound Name:

(2-

Bromophenylethynyl)trimethylsilan

e

Cat. No.: B1276842 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of (2-Bromophenylethynyl)trimethylsilane, its applications in organic synthesis,

and its relevance to researchers, scientists, and professionals in drug development.

Physicochemical Properties
(2-Bromophenylethynyl)trimethylsilane is a valuable reagent in organic chemistry,

particularly in cross-coupling reactions. Its key quantitative data are summarized below.

Property Value

Molecular Weight 253.21 g/mol [1][2][3]

Molecular Formula C₁₁H₁₃BrSi[1][2]

Linear Formula BrC₆H₄C≡CSi(CH₃)₃[3]

CAS Number 38274-16-7[1][4]

Boiling Point 60-80 °C at 2 mmHg[1][4]

Density 1.19 g/mL at 25 °C[1][4]

Refractive Index n20/D 1.554[1]
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Applications in Organic Synthesis
(2-Bromophenylethynyl)trimethylsilane is a versatile building block, primarily utilized in the

synthesis of more complex organic molecules. Its structure, featuring a bromo-substituted

phenyl ring and a trimethylsilyl-protected alkyne, makes it an ideal substrate for various

coupling reactions.

One of the most significant applications of this compound is in the Sonogashira coupling

reaction. This palladium-catalyzed cross-coupling reaction forms a carbon-carbon bond

between a vinyl or aryl halide and a terminal alkyne. The trimethylsilyl group serves as a

protecting group for the alkyne, which can be selectively removed to reveal the terminal alkyne

for further transformations. This synthetic utility allows for the construction of complex

conjugated systems that are foundational to many advanced materials and biologically active

molecules.[5]

Furthermore, (2-Bromophenylethynyl)trimethylsilane can react with trimethyl borate to

produce alkynylarylboronic acids, which are also important intermediates in organic synthesis.

[1] The compounds synthesized using (2-Bromophenylethynyl)trimethylsilane as a

precursor have applications in the pharmaceutical and electronics industries.[1][4]

Logical Workflow: Role in Sonogashira Coupling
The following diagram illustrates the logical workflow of how (2-
Bromophenylethynyl)trimethylsilane is utilized in a typical Sonogashira coupling followed by

deprotection to yield a terminal alkyne, which can then be used in further synthetic steps, such

as in the development of pharmaceutical compounds.
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Caption: Logical workflow of (2-Bromophenylethynyl)trimethylsilane in synthesis.

Experimental Protocols
While detailed, step-by-step experimental protocols for specific reactions involving (2-
Bromophenylethynyl)trimethylsilane are proprietary and vary depending on the target

molecule, a general procedure for a Sonogashira coupling reaction is described below.

General Procedure for Sonogashira Coupling:

A reaction vessel is charged with (2-Bromophenylethynyl)trimethylsilane, a suitable

palladium catalyst (e.g., Pd(PPh₃)₄), a copper(I) co-catalyst (e.g., CuI), and a solvent (e.g., THF

or DMF). To this mixture, a base (e.g., an amine like triethylamine or diisopropylamine) and the

desired aryl or vinyl halide are added. The reaction is typically carried out under an inert

atmosphere (e.g., nitrogen or argon) and may require heating. The progress of the reaction is

monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or gas

chromatography (GC). Upon completion, the reaction mixture is worked up to isolate and purify

the desired coupled product. This often involves extraction, washing, and column

chromatography.

Note: The specific conditions, including the choice of catalyst, solvent, base, and temperature,

must be optimized for each specific substrate combination to achieve the best yield and purity.

This technical guide provides foundational information for researchers and professionals

working with (2-Bromophenylethynyl)trimethylsilane. For specific applications and detailed

experimental procedures, consulting peer-reviewed scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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